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Compound of Interest

Compound Name: Octanoic-d15 acid

Cat. No.: B124892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

deuterated octanoic acid, with a specific focus on octanoic-d15 acid. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development who utilize isotopically labeled compounds in their work. The guide details

quantitative physical data, outlines relevant experimental protocols for their determination, and

provides a visualization of the metabolic pathway of octanoic acid.

Core Physical Properties
The deuteration of octanoic acid, a medium-chain saturated fatty acid, leads to a notable

increase in its molecular weight and density, while other physical properties such as melting

and boiling points show minimal deviation from the non-deuterated form. These characteristics

are pivotal for applications in metabolic research, pharmacokinetic studies, and as internal

standards in mass spectrometry-based quantification.[1][2]

Data Summary: Physical Characteristics of Octanoic
Acid and Deuterated Octanoic Acid
For ease of comparison, the following table summarizes the key physical properties of standard

octanoic acid and its deuterated analogue, octanoic-d15 acid.
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Physical Property
Octanoic Acid (Non-
deuterated)

Octanoic-d15 Acid

Synonyms Caprylic Acid, n-Octoic Acid

Caprylic-d15 Acid, Octanoic-

2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-

d15 acid

Molecular Formula C₈H₁₆O₂ C₈HD₁₅O₂

Molecular Weight 144.21 g/mol 159.30 g/mol [3]

Melting Point 16 - 16.5 °C[4][5] 16 °C[3][6]

Boiling Point 237 °C[7] 237 °C[3][6]

Density 0.91 g/mL at 25 °C[7] 1.005 g/mL at 25 °C[3][6]

Refractive Index n20/D 1.428[7] n20/D 1.4245[3][6]

Appearance
Colorless to light yellow oily

liquid[4][7]
Liquid[2]

Solubility

Very slightly soluble in water;

freely soluble in alcohol,

chloroform, ether.[4]

Soluble in DMF, DMSO, and

Ethanol (30 mg/ml for each).[2]

Experimental Protocols for Determination of
Physical Characteristics
The following sections detail the standard methodologies for determining the key physical

properties listed above. These protocols are generally applicable to organic liquids like

deuterated octanoic acid.

Determination of Melting Point (Capillary Method)
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For fatty acids that are solid at or near room temperature, the capillary method is a

common and reliable technique.

Methodology:
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Sample Preparation: A small amount of the crystallized deuterated octanoic acid is

introduced into a thin-walled capillary tube, which is sealed at one end. The sample is

packed down to a height of 2-3 mm by tapping the tube.[8]

Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then placed in a melting point

apparatus, such as a Thiele tube or an automated instrument, which contains a heat-transfer

fluid (e.g., mineral oil or silicone oil).[8]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C

per minute, as the expected melting point is approached.[9]

Data Recording: The melting range is recorded from the temperature at which the first

droplet of liquid appears to the temperature at which the entire sample becomes a clear

liquid. For a pure substance, this range should be narrow.[8][9]

Determination of Boiling Point (Distillation Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. A simple distillation is a standard method for determining

the boiling point of a liquid organic compound.

Methodology:

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a receiving flask, and a calibrated thermometer. A small volume (e.g., 5 mL) of

deuterated octanoic acid is placed in the distillation flask along with a few boiling chips to

ensure smooth boiling.[10][11]

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb.[11]

Temperature Reading: The thermometer should be positioned so that the top of the bulb is

level with the side arm of the distillation head. The temperature is recorded when it stabilizes,

which indicates that the vapor and liquid are in equilibrium. This stable temperature is the

boiling point.[10][11]
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Pressure Correction: The atmospheric pressure should be recorded at the time of the

experiment, as the boiling point is pressure-dependent. If the atmospheric pressure deviates

significantly from standard pressure (760 mmHg), a correction may be necessary.[10]

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. A pycnometer, or specific gravity bottle, is

a piece of glassware designed to hold a very precise volume of liquid, allowing for accurate

density determination.[12]

Methodology:

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately measured on an analytical balance.[6]

Mass of Pycnometer with a Reference Liquid: The pycnometer is filled with a reference liquid

of known density (e.g., deionized water) at a specific temperature. The mass is measured

again. The volume of the pycnometer can be calculated from the mass and known density of

the reference liquid.[6]

Mass of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with

deuterated octanoic acid at the same temperature. The mass is measured.[12]

Density Calculation: The density of the deuterated octanoic acid is calculated by dividing the

mass of the sample by the volume of the pycnometer.[12]

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a substance and is dependent on temperature and

the wavelength of light.[13]

Methodology:

Instrument Calibration: The Abbe refractometer is calibrated using a standard of known

refractive index, often distilled water.[14]
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Sample Application: A few drops of the deuterated octanoic acid are placed on the clean, dry

prism of the refractometer.[15]

Measurement: Light is passed through the sample, and the telescope is adjusted until the

boundary between the light and dark fields is sharp and centered on the crosshairs.[14]

Reading and Temperature Correction: The refractive index is read from the instrument's

scale. The temperature of the sample should be recorded, as the refractive index is

temperature-dependent. If the measurement temperature is not the standard 20°C, a

correction factor is typically applied.[15]

Metabolic Pathway of Octanoic Acid
Octanoic acid, as a medium-chain fatty acid, is primarily metabolized in the mitochondria of

cells through a process called beta-oxidation.[16][17] This catabolic pathway breaks down the

fatty acid into two-carbon acetyl-CoA units, which can then enter the citric acid cycle for energy

production.[18][19] The use of deuterated octanoic acid allows researchers to trace its

metabolic fate and quantify its conversion to various metabolites.[5][20]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://en.wikipedia.org/wiki/Beta_oxidation
https://jackwestin.com/resources/mcat-content/metabolism-of-fatty-acids-and-proteins/oxidation-of-fatty-acids
https://microbenotes.com/beta-oxidation-of-fatty-acid/
https://www.aocs.org/resource/fatty-acid-beta-oxidation/
https://pubmed.ncbi.nlm.nih.gov/1250076/
https://pubmed.ncbi.nlm.nih.gov/2395419/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Mitochondrial Beta-Oxidation of Octanoic Acid
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Figure 1: Mitochondrial Beta-Oxidation of Octanoic Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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